Cas no 2228172-09-4 (2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid
• CAS No: 2228172-09-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5891466
• PubChem ID: 165624312
• Update Time: 2025-10-31

2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(2-methoxy-3-methylphenyl)cyclopropyl]acetic acid
• EN300-1785107
• 2228172-09-4

• Inchi： 1S/C13H16O4/c1-8-4-3-5-9(10(8)17-2)13(6-7-13)11(14)12(15)16/h3-5,11,14H,6-7H2,1-2H3,(H,15,16)
• InChI Key： ATLOKCVGSJDTCG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC=C(C)C=2OC)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid (CAS No. 2228172-09-4)

2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid, identified by the CAS number 2228172-09-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its unique structural and functional properties. The presence of a hydroxyl group and an aromatic ring substituent further enhances its potential as a pharmacophore, making it a subject of intense study in drug discovery and development.

The molecular structure of 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The cyclopropyl ring, a three-membered carbon heterocycle, introduces rigidity to the molecule, which can be crucial for binding interactions with biological targets. Additionally, the hydroxyl group at the 2-position and the aromatic ring with methoxy and methyl substituents at the 3-position provide opportunities for hydrogen bonding, π-stacking interactions, and other non-covalent interactions that are essential for drug-receptor recognition.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their distinct pharmacological profiles. These molecules have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The cyclopropyl group itself is known to modulate enzyme activity and receptor binding affinity, making it a valuable scaffold for medicinal chemists. Furthermore, the aromatic substituents can be tailored to enhance specific biological responses, leading to the development of novel therapeutic agents.

2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid has been studied in various preclinical models as a potential lead compound for drug development. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry. Researchers have focused on optimizing its chemical properties to improve solubility, bioavailability, and metabolic stability. Additionally, computational studies have been employed to predict its binding modes with potential target proteins, providing insights into its mechanism of action.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The cyclopropylacetic acid moiety can serve as a versatile building block for constructing larger scaffolds with enhanced biological activity. By modifying the substituents on the aromatic ring or introducing additional functional groups, chemists can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening campaigns to identify novel bioactive compounds.

The synthesis of 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling to prevent ring opening under harsh conditions. However, modern synthetic methodologies have made it possible to construct this motif with high efficiency and selectivity. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have been particularly useful in achieving these transformations.

Recent advances in biocatalysis have also opened new avenues for the production of this compound. Enzymatic approaches offer a sustainable and environmentally friendly alternative to traditional synthetic methods. By leveraging microbial or enzymatic systems, researchers can achieve selective functionalization of complex molecules with high yields and minimal byproducts. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacological evaluation of 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid has revealed promising results in several disease models. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and pain signaling pathways. Additionally, animal models have shown that this compound exhibits significant analgesic effects without notable side effects. These findings suggest that it may be a viable candidate for further clinical development.

Future research is likely to focus on elucidating the detailed mechanism of action of this compound. Understanding how it interacts with biological targets at the molecular level will provide critical insights into its therapeutic potential. Furthermore, structure-activity relationship (SAR) studies will be conducted to optimize its pharmacological properties further. By systematically modifying its chemical structure, researchers can identify analogs with improved efficacy and safety profiles.

The development of 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology has been instrumental in advancing our understanding of this compound's potential applications. Such collaborative efforts are essential for translating basic research findings into tangible therapeutic benefits.

In conclusion, 2-hydroxy-2-1-(2-methoxy-3-methylphenyl)cyclopropylacetic acid (CAS No., 2228172-09) represents a promising compound with significant therapeutic potential in various disease areas., Its unique structural features make it an attractive candidate for further exploration in drug discovery programs.. Continued research efforts will likely uncover new applications for this molecule., contributing.,to advancements.,in pharmaceutical science..